1. Home
  2. Product
  3. Reference Standards
  4. 2-(10-Carboxydecyl)-2-hexyl-4,4-dimethyl-3-oxyloxazolidine
2-(10-Carboxydecyl)-2-hexyl-4,4-dimethyl-3-oxyloxazolidine 2-(10-Carboxydecyl)-2-hexyl-4,4-dimethyl-3-oxyloxazolidine 12-Doxylstearic acid is a form of stearic acid (Item No. 10011298) that contains a (4,4-dimethyl-3-oxazolinyloxy (DOXYL) group, creating a hydrophobic spin label. It is commonly used to study molecular aspects of membranes and hydrophobic proteins.
Brand Name: Vulcanchem
CAS No.: 29545-47-9
VCID: VC0161922
InChI: InChI=1S/C22H42NO4/c1-5-6-15-19(2)22(23(26)21(3,4)18-27-22)17-14-12-10-8-7-9-11-13-16-20(24)25/h19H,5-18H2,1-4H3,(H,24,25)
SMILES: CCCCC(C)C1(N(C(CO1)(C)C)[O])CCCCCCCCCCC(=O)O
Molecular Formula: C22H42NO4
Molecular Weight: 384.6 g/mol

2-(10-Carboxydecyl)-2-hexyl-4,4-dimethyl-3-oxyloxazolidine

CAS No.: 29545-47-9

Reference Standards

VCID: VC0161922

Molecular Formula: C22H42NO4

Molecular Weight: 384.6 g/mol

2-(10-Carboxydecyl)-2-hexyl-4,4-dimethyl-3-oxyloxazolidine - 29545-47-9

CAS No. 29545-47-9
Product Name 2-(10-Carboxydecyl)-2-hexyl-4,4-dimethyl-3-oxyloxazolidine
Molecular Formula C22H42NO4
Molecular Weight 384.6 g/mol
Standard InChI InChI=1S/C22H42NO4/c1-5-6-15-19(2)22(23(26)21(3,4)18-27-22)17-14-12-10-8-7-9-11-13-16-20(24)25/h19H,5-18H2,1-4H3,(H,24,25)
Standard InChIKey BCSQTDYXKYRTKX-UHFFFAOYSA-N
SMILES CCCCC(C)C1(N(C(CO1)(C)C)[O])CCCCCCCCCCC(=O)O
Canonical SMILES CCCCC(C)C1(N(C(CO1)(C)C)[O])CCCCCCCCCCC(=O)O
Description 12-Doxylstearic acid is a form of stearic acid (Item No. 10011298) that contains a (4,4-dimethyl-3-oxazolinyloxy (DOXYL) group, creating a hydrophobic spin label. It is commonly used to study molecular aspects of membranes and hydrophobic proteins.
Synonyms 12-doxyl stearic acid
12-doxylstearic acid
2-(10-carboxydecyl)-2-hexyl-4,4-dimethyl-3-oxyloxazolidine
Reference 1.Fournier, T. and Rahim, M.H. Self-aggregation, a new property of cardiac fatty acid-binding protein. Predictable influence on energy production in the heart. The Journal of Biological Chemisty 258(5), 2929-2933 (1983).
PubChem Compound 3035431
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19